N-(2,4-dimethoxyphenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C16H17NO6S/c1-20-11-3-5-13(15(9-11)21-2)17-24(18,19)12-4-6-14-16(10-12)23-8-7-22-14/h3-6,9-10,17H,7-8H2,1-2H3
• InChI Key: DJFWYFXTAHRXSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NS(=O)(=O)C2=CC3=C(C=C2)OCCO3)OC
• Molecular Formula: C16H17NO6S
• Molecular Weight: 351.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DASB, and it is a selective serotonin transporter (SERT) ligand that is used as a radiotracer in positron emission tomography (PET) imaging.

Scientific Research Applications

DASB is primarily used as a radiotracer in PET imaging to visualize the serotonin transporter in the brain. It has been used to study various psychiatric disorders, including depression, anxiety, and obsessive-compulsive disorder. DASB has also been used to study the effects of psychotropic drugs on serotonin transporters and to investigate the role of serotonin in various physiological processes.

Mechanism of Action

DASB binds selectively to the serotonin transporter, which is responsible for the reuptake of serotonin from the synaptic cleft. By binding to the transporter, DASB prevents the reuptake of serotonin, leading to an increase in serotonin levels in the brain. This increase in serotonin levels can be visualized using PET imaging.
Biochemical and Physiological Effects:
DASB has been shown to have a high affinity for the serotonin transporter, making it an excellent radiotracer for PET imaging. It has also been shown to be safe and well-tolerated in humans. DASB has been used to study the effects of psychotropic drugs on serotonin transporters and to investigate the role of serotonin in various physiological processes.

Advantages and Limitations for Lab Experiments

The main advantage of using DASB in lab experiments is its high selectivity for the serotonin transporter. This selectivity allows for accurate visualization of the serotonin transporter in the brain. However, DASB has a short half-life, which limits its use in longitudinal studies. Additionally, DASB is expensive to produce, which can limit its availability for research purposes.

Future Directions

Related to DASB include the development of new radiotracers with longer half-lives and increased selectivity for the serotonin transporter, as well as the investigation of the role of serotonin in various physiological processes.

Synthesis Methods

The synthesis of DASB involves several steps, including the reaction of 2,4-dimethoxybenzaldehyde with 2,3-dihydrobenzo[b][1,4]dioxine in the presence of a Lewis acid catalyst. The resulting product is then reacted with chlorosulfonic acid to form the sulfonamide group. The final product is obtained by recrystallization from a suitable solvent.